Cas no 154095-90-6 (4-(2-{(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylamino}ethyl)phenol)

• Product Name: 4-(2-{(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylamino}ethyl)phenol
• CAS No: 154095-90-6
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 5736094
• PubChem ID: 33572
• Update Time: 2023-11-24

4-(2-{(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylamino}ethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Prepar
• NCGC00179566-03
• 154095-90-6
• DU-21220
• Prestwick0_000349
• BSPBio_000417
• Ritodrinium [INN-Latin]
• ritodrine
• EN300-19997183
• DB00867
• Q5577596
• Prestwick1_000349
• 4-[(1R,2S)-1-hydroxy-2-{[2-(4-hydroxyphenyl)ethyl]amino}propyl]phenol
• Ritodrina [INN-Spanish]
• NCGC00179566-01
• BPBio1_000459
• SCHEMBL34194
• CHEMBL785
• SPBio_002338
• MLS002153782
• Prestwick3_000349
• BDBM97162
• cid_31728
• C07239
• SMR001233166
• 4-(2-{[(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-yl]amino}ethyl)phenol
• D02359
• BRD-K51465424-003-03-6
• Ritodrine (USAN/INN)
• GTPL7294
• IOVGROKTTNBUGK-SJCJKPOMSA-N
• p-Hydroxy-alpha-(1-((p-hydroxyphenethyl)amino)ethyl)benzyl alcohol
• DTXSID7048534
• Prestwick2_000349
• CHEBI:8872
• 4-(2-{(1R,2S)-1-hydroxy-1-(4-hydroxyphenyl)propan-2-ylamino}ethyl)phenol

• Inchi： 1S/C17H21NO3/c1-12(17(21)14-4-8-16(20)9-5-14)18-11-10-13-2-6-15(19)7-3-13/h2-9,12,17-21H,10-11H2,1H3/t12-,17-/m0/s1
• InChI Key： IOVGROKTTNBUGK-SJCJKPOMSA-N
• SMILES： O[C@H](C1C=CC(=CC=1)O)[C@H](C)NCCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• LogP: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines